Cas no 1177290-05-9 (5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1177290-05-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6177146
• PubChem ID: 28803600
• Update Time: 2025-05-20

5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine
• 1177290-05-9
• EN300-1867351

• Inchi： 1S/C11H13N3O/c1-14-11(9(12)7-13-14)8-5-3-4-6-10(8)15-2/h3-7H,12H2,1-2H3
• InChI Key： DUIGQACBRTUHNQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 203.106
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 1.2

Additional information on 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine

Professional Introduction to 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1177290-05-9)

5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine, with the chemical formula C₁₂H₁₄N₂O, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine features a pyrazole core substituted with a methoxy group at the 2-position of the phenyl ring and a methyl group at the 1-position of the pyrazole ring. Such a configuration makes it a versatile scaffold for designing novel bioactive molecules.

The CAS number 1177290-05-9 serves as a unique identifier for this compound, ensuring precise classification and reference in scientific literature and databases. The compound's chemical properties, including its solubility, stability, and reactivity, make it a valuable intermediate in synthetic chemistry. Researchers have leveraged these properties to explore its role in various chemical transformations, enhancing the synthesis of more complex molecules.

In recent years, there has been growing interest in the pharmacological potential of 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine. Its structural motif is reminiscent of several known bioactive compounds, suggesting possible applications in therapeutic areas such as inflammation, neurodegeneration, and cancer. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation.

One of the most exciting aspects of 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine is its role in drug discovery and development. The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets effectively. By modifying this core structure, researchers can fine-tune the pharmacological properties of the compound to achieve desired therapeutic outcomes. The presence of both methoxy and methyl groups provides additional sites for functionalization, allowing for the creation of derivatives with enhanced specificity and efficacy.

The synthesis of 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine has been optimized by several research groups to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations, starting from readily available precursors. These methods often include condensation reactions, cyclization processes, and functional group modifications. The efficiency of these synthetic pathways is crucial for large-scale production and further exploration in drug development.

Recent advancements in computational chemistry have also contributed to the understanding of 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine's behavior. Molecular modeling studies have helped predict its binding interactions with biological targets, providing insights into its potential mechanism of action. These computational approaches complement experimental work by offering rapid and cost-effective screening of drug-like properties.

In addition to its pharmaceutical applications, 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine has shown promise in agricultural research. Its structural features make it a suitable candidate for developing novel agrochemicals that target specific pests or pathogens. By exploring its biological activity against various organisms, scientists aim to create more effective and environmentally friendly solutions for crop protection.

The future directions for research on 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine are vast and exciting. Further investigation into its pharmacological profile, synthetic modifications, and industrial applications will likely uncover new possibilities for this versatile compound. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society.

As our understanding of molecular interactions continues to evolve, compounds like 5-(2-methoxyphenyl)-1-methyl-1H-pyrazol-4-amine will play a crucial role in shaping the future of medicine and agriculture. Their unique properties and potential make them indispensable tools for researchers striving to develop innovative solutions to global challenges.